Cas no 222855-09-6 (Methyl 2-guanidinoacetate)
Methyl 2-guanidinoacetate structure
Product Name:Methyl 2-guanidinoacetate
CAS No:222855-09-6
MF:C4H9N3O2
MW:131.133160352707
CID:5707689
PubChem ID:11332686
Update Time:2023-10-15
Methyl 2-guanidinoacetate Chemical and Physical Properties
Names and Identifiers
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- Methylguanidinoacetat
- SCHEMBL670346
- guanidino-acetic acid methyl ester
- 222855-09-6
- methyl 2-guanidinoacetate
- AKOS011644727
- Methyl 2-guanidinoacetate
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- Inchi: 1S/C4H9N3O2/c1-9-3(8)2-7-4(5)6/h2H2,1H3,(H4,5,6,7)
- InChI Key: BYUOAQWHIKQRNX-UHFFFAOYSA-N
- SMILES: O(C)C(C/N=C(\N)/N)=O
Computed Properties
- Exact Mass: 131.069476538g/mol
- Monoisotopic Mass: 131.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 3
- Complexity: 128
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.2
- Topological Polar Surface Area: 90.7Ų
Methyl 2-guanidinoacetate Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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3. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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